Dimethyl ethylidenemalonate

• IUPAC Name: dimethyl 2-ethylidenepropanedioate
• InChI: InChI=1S/C7H10O4/c1-4-5(6(8)10-2)7(9)11-3/h4H,1-3H3
• InChI Key: FRCFZWCJSXQAMQ-UHFFFAOYSA-N
• Canonical SMILES: CC=C(C(=O)OC)C(=O)OC
• Molecular Formula: C7H10O4
• DSSTOX Substance ID: DTXSID10342362
• Molecular Weight: 158.15 g/mol
• CAS RN: 17041-60-0

Description

Dimethyl ethylidenemalonate is a chemical compound with the linear formula CH3CH=C(CO2CH3)2. It has a molecular weight of 158.15. This compound has been used as an electrophile in catalytic asymmetric Michael reactions of enamides and enecarbamates. It has also been used in the preparation of N-bound α-cyanocarbanion complexes.

Synthesis Analysis

This compound can be synthesized from Acetaldehyde and Dimethyl malonate. The synthesis process involves a palladium (0)-catalyzed deconjugative allylation.

Molecular Structure Analysis

The molecular structure of this compound consists of 7 carbon atoms, 10 hydrogen atoms, and 4 oxygen atoms. It contains a total of 20 bonds, including 10 non-H bonds, 3 multiple bonds, 4 rotatable bonds, 3 double bonds, and 2 ester(s) (aliphatic).

Chemical Reactions Analysis

This compound has been employed in various chemical reactions. For instance, it has been used as an electrophile in catalytic asymmetric Michael reactions of enamides and enecarbamates. It has also been used in the preparation of N-bound α-cyanocarbanion complexes.

Physical And Chemical Properties Analysis

This compound has a density of 1.1±0.1 g/cm3, a boiling point of 153.7±13.0 °C at 760 mmHg, and a flash point of 97.2±0.0 °C. It has a refractive index of 1.438 and a molar refractivity of 37.9±0.3 cm3. It has 4 H bond acceptors, 0 H bond donors, 4 freely rotating bonds, and no violations of the Rule of 5.

Scientific Research Applications

Electrophile in Catalytic Asymmetric Michael Reactions

. The Michael reaction is a powerful tool in organic synthesis for the construction of carbon-carbon bonds, and the use of this compound in such reactions can lead to the formation of complex organic structures.

Preparation of N-bound α-cyanocarbanion Complexes

. These complexes are important in the field of coordination chemistry and can be used in various chemical transformations.

Palladium(0)-catalyzed Deconjugative Allylation

. This reaction is a key step in the synthesis of many biologically active molecules and natural products.

Organic Building Blocks

. It can be used to construct complex organic structures, which are often used in the development of new drugs and materials.

Safety and Hazards

Dimethyl ethylidenemalonate is classified as a combustible liquid. It is recommended to avoid breathing vapors, mist, or gas, and to use personal protective equipment such as a dust mask type N95 (US), eyeshields, and gloves. In case of skin contact, it is advised to wash off with soap and plenty of water.

Mechanism of Action

Target of Action

Dimethyl 2-ethylidenemalonate, also known as Dimethyl ethylidenemalonate, is a chemical compound that has been employed as an electrophile in various chemical reactions . The primary targets of this compound are the reactants in these reactions, which can include enamides and enecarbamates .

Mode of Action

The compound interacts with its targets through a process known as the Michael reaction . In this reaction, the compound acts as an electrophile, accepting electrons from nucleophilic reactants . This results in the formation of new chemical bonds and the generation of reaction products .

Biochemical Pathways

The exact biochemical pathways affected by Dimethyl 2-ethylidenemalonate depend on the specific reactants involved in the reaction. For instance, when the compound is used in reactions with enamides and enecarbamates, it can lead to the formation of N-bound α-cyanocarbanion complexes . These complexes can then participate in further reactions, leading to various downstream effects.

Result of Action

The primary result of the action of Dimethyl 2-ethylidenemalonate is the formation of new chemical compounds. For example, in reactions with enamides and enecarbamates, the compound can lead to the formation of N-bound α-cyanocarbanion complexes . These complexes can then participate in further reactions, leading to the synthesis of a wide range of chemical products.

Q & A

Q1: What types of reactions is Dimethyl ethylidenemalonate known to undergo?

A1: this compound is susceptible to photocycloaddition reactions with various compounds. For example, it reacts with pyrazinopsoralen (PzPs) under UV irradiation, forming a 1:1 C4-cycloadduct at the 4′,5′-furan double bond of PzPs. [] This reaction proceeds via a singlet exciplex mechanism, as evidenced by fluorescence quenching studies. [] Additionally, DMEM undergoes palladium(0)-catalyzed deconjugative allylation with allylic acetates. [] This reaction, carried out in DMF with LHMDS as a base and a palladium catalyst, yields α-allylation products regio- and stereoselectively. []

Q2: Does the structure of this compound influence its reactivity?

A2: Yes, the structure of this compound significantly influences its reactivity. For instance, in the photocycloaddition reaction with 5(E)-styryl-1,3-dimethyluracil (5(E)-SDU), the reaction occurs at the 5,6-double bond of the uracil ring instead of the central double bond of DMEM. [] This selectivity highlights the influence of electronic and steric factors within the reacting partners.

Q3: Are there any studies on the catalytic applications of this compound?

A3: While this compound itself might not act as a catalyst, it serves as a valuable substrate in reactions catalyzed by organocatalysts. One study investigated its use in Michael additions with acetylacetone, employing thiourea-based organocatalysts. [] These reactions demonstrated the potential of DMEM as a Michael acceptor, achieving high yields (up to 99%) with the chosen organocatalysts. [] This research opens avenues for exploring further applications of DMEM in organocatalytic transformations.

Q4: Are there alternative compounds to this compound in these reactions?

A4: Yes, several compounds exhibit similar reactivity profiles to this compound and can be used as alternatives. Examples include dimethyl fumarate (DMFu) and dimethyl maleate (DMMa). [] These compounds also participate in photocycloaddition reactions with pyrazinopsoralen, suggesting their potential as substitutes in similar synthetic transformations. [] The choice of alternative would depend on the specific reaction conditions and desired product outcomes.

Q5: What analytical techniques are used to study this compound and its reactions?

A5: Various analytical techniques are employed to study this compound and its reactions. Fluorescence spectroscopy is used to study the mechanism of photocycloaddition reactions involving DMEM, specifically by observing the quenching of fluorescence in the presence of reacting partners. [] Additionally, NMR spectroscopy is crucial for characterizing the structure of DMEM and its reaction products. [] These techniques help elucidate reaction mechanisms and confirm the identity of the synthesized compounds.